3-bromo-4-[(3-chlorobenzyl)oxy]-5-ethoxybenzonitrile

• IUPAC Name: 3-bromo-4-[(3-chlorophenyl)methoxy]-5-ethoxybenzonitrile
• InChI: InChI=1S/C16H13BrClNO2/c1-2-20-15-8-12(9-19)7-14(17)16(15)21-10-11-4-3-5-13(18)6-11/h3-8H,2,10H2,1H3
• InChI Key: DOPUDXVTWGGRRP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C#N)Br)OCC2=CC(=CC=C2)Cl
• Molecular Formula: C16H13BrClNO2
• Molecular Weight: 366.63 g/mol

Description

3-bromo-4-[(3-chlorobenzyl)oxy]-5-ethoxybenzonitrile is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as BCBEBN and falls under the category of benzyl ethers.

Mechanism of Action

The mechanism of action of 3-bromo-4-[(3-chlorobenzyl)oxy]-5-ethoxybenzonitrile is not well understood. However, it is believed to act as an inhibitor of various enzymes, including proteases and kinases. It has also been found to have an inhibitory effect on the growth of cancer cells.
Biochemical and Physiological Effects:
3-bromo-4-[(3-chlorobenzyl)oxy]-5-ethoxybenzonitrile has been found to have various biochemical and physiological effects. It has been shown to have an inhibitory effect on the growth of cancer cells, making it a potential candidate for cancer therapy. It has also been found to have an inhibitory effect on the activity of various enzymes, including proteases and kinases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-bromo-4-[(3-chlorobenzyl)oxy]-5-ethoxybenzonitrile in lab experiments include its ease of synthesis, low cost, and potential applications in various fields. However, the limitations include its low solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions for the research on 3-bromo-4-[(3-chlorobenzyl)oxy]-5-ethoxybenzonitrile. One of the significant areas of research is the development of novel compounds based on BCBEBN, which have potential applications in medicinal chemistry. Another area of research is the exploration of its potential as a cancer therapy. Additionally, the mechanism of action of BCBEBN needs to be further elucidated to understand its inhibitory effect on enzymes.

Scientific Research Applications

3-bromo-4-[(3-chlorobenzyl)oxy]-5-ethoxybenzonitrile has been extensively studied for its potential applications in various fields. One of the significant applications of BCBEBN is in the synthesis of novel organic compounds. It has been used as a building block in the synthesis of various heterocyclic compounds, which have potential applications in medicinal chemistry.